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For Researchers, Scientists, and Drug Development Professionals

Introduction
Sodium usnate is the sodium salt of usnic acid, a prominent and well-researched secondary

metabolite derived from various lichen genera, particularly Usnea, often called "Old Man's

Beard".[1][2] Usnic acid itself is a potent, lipophilic dibenzofuran derivative, but its poor water

solubility limits its clinical applications.[3][4] The conversion to its salt, sodium usnate,

enhances water solubility, thereby increasing its potential for pharmaceutical and cosmetic

formulations.[3][4] This document provides a comprehensive technical overview of sodium
usnate, focusing on its properties, synthesis from natural sources, biological activities, and the

underlying mechanisms of action relevant to drug development.

Chemical and Physical Properties
Sodium usnate is a light yellow, crystalline solid.[5] As the salt of a weak acid, its properties

are closely linked to its parent compound, usnic acid. The key characteristics are summarized

below.
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Property Value Reference(s)

Molecular Formula C₁₈H₁₅NaO₇ [6][7][8]

Molecular Weight 366.30 g/mol [7][8]

CAS Number 34769-44-3 [6][8][9]

Appearance
Pale Yellow to Light Beige

Solid
[5][7][9]

Melting Point >204°C (decomposes) [5][7]

Boiling Point 594.8°C at 760 mmHg [7]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[6]

Soluble in methanol, ethanol.

[5] Usnic acid (parent) is poorly

soluble in water (<0.001 g/L).

[2]

[2][5][6]

IUPAC Name

sodium;4,8-diacetyl-3-hydroxy-

2,9a-dimethyl-7,9-

dioxodibenzofuran-1-olate

[7]

Biosynthesis, Extraction, and Synthesis
Biosynthesis of Usnic Acid
Usnic acid is a polyketide, biosynthesized in lichens from an acetyl-CoA precursor via a

methylphloroacetophenone intermediate.[2] The pathway involves the cyclization and

subsequent oxidative coupling of two aromatic rings.
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Biosynthesis of Usnic Acid
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Antimicrobial Mechanism of Usnic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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